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Compound of Interest

Compound Name: Ethyl 2-nitropropionate

CAS No.: 2531-80-8

Cat. No.: B1583671

Get Quote

A Guide to Synthesis, Reactivity, and Pharmaceutical Applications

Executive Summary
Ethyl 2-nitropropionate (CAS 2531-80-8) represents a critical "nitro-ester" scaffold in organic

synthesis. Characterized by the dual electron-withdrawing influence of the nitro (

) and ester (

) groups, this molecule exhibits pronounced C-H acidity at the

-position. This unique electronic architecture makes it a versatile nucleophile in carbon-carbon
bond-forming reactions—most notably the Henry reaction and Michael addition—serving as a
linchpin in the synthesis of non-natural amino acids, chiral pyrrolidines, and heterocyclic drug
intermediates.[1]

This technical guide provides an authoritative breakdown of its synthesis, mechanistic

behavior, and application in drug discovery, moving beyond basic properties to actionable

experimental logic.[1]

Part 1: Chemical Architecture & Physical Properties
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The reactivity of ethyl 2-nitropropionate is defined by the competition between the nitro and

ester groups for electron density. The

-proton is highly acidic (

), allowing for facile deprotonation by mild bases (e.g.,

, DBU) to generate a resonance-stabilized nitronate anion.[1]

Table 1: Physicochemical Specifications
Property Value Context for Researchers

CAS Number 2531-80-8 Universal identifier.[2][3]

Formula MW: 147.13 g/mol .[1][2][3]

Boiling Point 75–76 °C @ 9 mmHg

High-vacuum distillation

required for purification.

Thermal instability at

atmospheric pressure.[1]

Density 1.13 g/mL

Denser than water; forms the

lower layer in aqueous

extractions.[1]

Solubility Immiscible in water

Soluble in EtOH,

,

, DMSO.[1]

Refractive Index Purity check parameter.[1]

Appearance Colorless to pale yellow liquid

Yellowing indicates

decomposition or

formation.[1]

Part 2: Synthesis Protocol (Victor Meyer Reaction)
While industrial routes exist, the most reliable laboratory-scale synthesis involves the Victor

Meyer reaction, utilizing the nucleophilic displacement of a halide by a nitrite salt.[1]
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Mechanistic Insight
The reaction between ethyl 2-bromopropionate and sodium nitrite (

) proceeds via an ambident nucleophile mechanism. The nitrite ion (

) can attack via:

Nitrogen (N-attack): Yields the desired nitroalkane.[1]

Oxygen (O-attack): Yields the unstable alkyl nitrite ester (

).

Optimization Strategy: To maximize N-alkylation (the desired pathway), polar aprotic solvents

like DMSO or DMF are used to solvate the cation (

), leaving the nitrite anion "naked" and more nucleophilic.[1] Temperature control is critical to
prevent thermal decomposition of the labile alkyl nitrite byproduct, which can otherwise
complicate purification.[1]

Experimental Protocol: Synthesis from Ethyl 2-
bromopropionate[4][5]
Reagents:

Ethyl 2-bromopropionate (1.0 eq)

Sodium Nitrite (

, 1.5 eq)[1]

Dimethyl sulfoxide (DMSO) or DMF (Solvent)[1]

Phloroglucinol (optional, scavenger for nitrite esters)[1]

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

finely powdered
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(1.5 eq) in anhydrous DMSO (approx. 3 mL per mmol of substrate).

Addition: Cool the solution to 0 °C using an ice bath. Add Ethyl 2-bromopropionate (1.0 eq)

dropwise over 30 minutes. The exotherm must be managed to keep the internal temperature

.[1]

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (visualize with

stain; the bromo-ester spot will disappear).

Quench & Extraction: Pour the reaction mixture into ice-cold water. Extract 3x with diethyl

ether.

Note: The aqueous layer will retain the DMSO.[1]

Purification: Wash the combined organic layers with brine, dry over anhydrous

, and concentrate under reduced pressure.

Distillation: Purify the crude oil via vacuum distillation (bp 75–76 °C @ 9 mmHg). Do not

distill at atmospheric pressure due to explosion risk of nitro compounds.[1]

Part 3: Reactivity & Mechanistic Visualization
The utility of ethyl 2-nitropropionate lies in its ability to act as a "masked" amino acid or a

chiral building block.

Pathway 1: Enantioselective Michael Addition
The most high-value application is the synthesis of chiral pyrrolidines (e.g., 2,5-dimethylproline)

via Michael addition to enones (like methyl vinyl ketone), often catalyzed by chiral

organocatalysts (e.g., cinchona alkaloids).[1]

Pathway 2: Reduction to Amino Acids
The nitro group can be reduced to an amine using
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or

. This transforms the scaffold into Alanine ethyl ester derivatives, providing a route to non-
natural

-methyl amino acids.[1]

Visualization: Synthesis & Reactivity Logic
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Figure 1: Synthetic flow from precursor to core scaffold and divergent downstream applications

in drug synthesis.

Part 4: Applications in Drug Discovery
Synthesis of Non-Natural Amino Acids
Ethyl 2-nitropropionate serves as a "glycine anion equivalent" but with an integrated methyl

group. By alkylating the

-position and subsequently reducing the nitro group, researchers can access quaternary amino
acids (e.g.,

-methyl amino acids), which are resistant to enzymatic degradation and enhance the metabolic
stability of peptide drugs.[1]

Chiral Pyrrolidine Scaffolds
The compound is a precursor to (-)-trans-2,5-dimethylproline ethyl ester.
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Mechanism: Michael addition of ethyl 2-nitropropionate to methyl vinyl ketone (MVK),

followed by reductive cyclization.[1]

Significance: This pyrrolidine motif is found in various alkaloid natural products and is used

as a chiral auxiliary in asymmetric synthesis.[1]

Spin Trap Synthesis (EMPO)
It is used to synthesize 5-ethoxycarbonyl-5-methyl-1-pyrroline N-oxide (EMPO), a spin trap

used in EPR spectroscopy to detect superoxide anions in biological systems.[4][5] This

highlights its utility not just in therapeutics, but in bio-analytical tools.[1]

Part 5: Safety & Handling
Warning: Nitro compounds are energetic and potentially explosive if distilled to dryness or

heated excessively.[1]

Thermal Stability: Never distill ethyl 2-nitropropionate at atmospheric pressure. Always use

high vacuum (< 10 mmHg) to keep the bath temperature below 100 °C.[1]

Incompatibility: Incompatible with strong bases (exothermic deprotonation), strong oxidizing

agents, and reducing agents (unless controlled).[1]

Toxicity: Classified as an irritant (Skin/Eye/Respiratory).[1] Use standard PPE (neoprene

gloves, goggles, fume hood).[1]

Storage: Store in a cool, dry place away from light. Yellowing over time indicates

decomposition; re-distill if high purity is required for enantioselective catalysis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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